Cas no 2248373-31-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate
• CAS No: 2248373-31-9
• MF: C₁₈H₁₄F₂N₂O₆S
• MW: 424.375370502472
• CID: 6381935
• PubChem ID: 165730873
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate Chemical and Physical Properties

Names and Identifiers

• 2248373-31-9
• EN300-6523305
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate

• Inchi： 1S/C18H14F2N2O6S/c19-11-7-8-15(14(20)10-11)29(26,27)21-9-3-6-16(23)28-22-17(24)12-4-1-2-5-13(12)18(22)25/h1-2,4-5,7-8,10,21H,3,6,9H2
• InChI Key： SWMHNCUCIPMHDX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)(NCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 424.05406367g/mol
• Monoisotopic Mass: 424.05406367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate (CAS No. 2248373-31-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate (CAS No. 2248373-31-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety and a 4-(2,4-difluorobenzenesulfonamido)butanoate substituent. These structural elements contribute to its diverse biological activities and make it a promising candidate for various therapeutic applications.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety is a common structural motif found in many biologically active compounds. It is known for its ability to form stable complexes with metal ions and its potential to modulate various biological processes. The presence of this moiety in the compound suggests that it may exhibit similar properties, making it a valuable target for further investigation.

The 4-(2,4-difluorobenzenesulfonamido)butanoate substituent is another key feature of this compound. Fluorinated aryl sulfonamides have been extensively studied for their pharmacological properties, including their ability to inhibit specific enzymes and receptors. The introduction of fluorine atoms into the structure can enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent research has focused on the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the activity of cyclooxygenase (COX), an enzyme involved in the production of inflammatory mediators. This finding suggests that the compound may have potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate has also shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that the compound selectively targeted and inhibited the growth of various cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate also makes it an interesting candidate for structure-based drug design. Computational studies have been performed to understand the molecular interactions between the compound and its biological targets. These studies have provided valuable insights into the binding modes and key interactions that contribute to its biological activity.

In terms of synthesis, several methods have been reported for the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate. One common approach involves the reaction of a suitable isoindoline derivative with a fluorinated aryl sulfonamide precursor. The synthetic route is generally efficient and scalable, making it feasible for large-scale production if required.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorobenzenesulfonamido)butanoate (CAS No. 2248373-31-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development as a therapeutic agent.